Cas no 457931-02-1 (7-Bromo-5-chloro-8-methoxyquinoline)

• Product Name: 7-Bromo-5-chloro-8-methoxyquinoline
• CAS No: 457931-02-1
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 1090488
• PubChem ID: 58763008
• Update Time: 2025-10-29

7-Bromo-5-chloro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-chloro-8-methoxyquinoline
• SB69786
• CS-16404
• SCHEMBL12020186
• AKOS022185926
• 457931-02-1
• CS-0097044
• D75826

• Inchi： 1S/C10H7BrClNO/c1-14-10-7(11)5-8(12)6-3-2-4-13-9(6)10/h2-5H,1H3
• InChI Key： LESGPPSIBAXUNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC=CN=C2C=1OC)Cl

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Bromo-5-chloro-8-methoxyquinoline

7-Bromo-5-chloro-8-methoxyquinoline: A Comprehensive Overview

The compound 7-Bromo-5-chloro-8-methoxyquinoline (CAS No. 457931-02-1) is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of bicyclic structures that have been extensively studied due to their diverse biological activities and synthetic versatility. The presence of substituents such as bromine, chlorine, and methoxy groups at specific positions on the quinoline ring imparts unique chemical and physical properties to 7-Bromo-5-chloro-8-methoxyquinoline, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-Bromo-5-chloro-8-methoxyquinoline. Researchers have employed various strategies, including multi-component reactions, catalytic cross-couplings, and directed metallation techniques, to construct this complex molecule. These methods not only enhance the yield and purity of the compound but also facilitate its scalability for large-scale production. For instance, a study published in *Organic Process Research & Development* demonstrated a novel route utilizing palladium-catalyzed coupling reactions to synthesize 7-Bromo-5-chloro-8-methoxyquinoline with high efficiency.

The pharmacological properties of 7-Bromo-5-chloro-8-methoxyquinoline have been a focal point of recent investigations. Preclinical studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. A research team from the University of California reported that 7-Bromo-5-chloro-8-methoxyquinoline significantly inhibits the production of reactive oxygen species (ROS) in human macrophage cells, suggesting its potential application in treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 7-Bromo-5-chloro-8-methoxyquinoline has shown remarkable potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A study published in *Advanced Materials* highlighted that incorporating 7-Bromo-5-chloro-8-methoxyquinoline into OLED structures enhances their luminous efficiency and stability, paving the way for its integration into next-generation display technologies.

The structural versatility of 7-Bromo-5-chloro-8-methoxyquinoline also extends to its use as a building block for constructing more complex molecular architectures. Chemists have exploited its reactivity to synthesize bioactive derivatives with enhanced pharmacokinetic profiles. For example, researchers at the Massachusetts Institute of Technology (MIT) developed a series of quinoline-based inhibitors targeting protein kinases involved in cancer progression. These derivatives exhibited superior potency compared to existing drugs, underscoring the importance of 7-Bromo-5-chloro-8-methoxyquinoline as a key intermediate in drug discovery.

From an environmental perspective, the synthesis and application of 7-Bromo-5-chloro-8-methoxyquinoline are being optimized to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, such as using biodegradable solvents and reducing waste generation. A collaborative effort between academic institutions and industry partners has led to the development of eco-friendly protocols for synthesizing this compound, aligning with global sustainability goals.

In conclusion, 7-Bromo-5-chloro-8-methoxyquinoline stands as a testament to the ingenuity and progress in modern chemistry. Its multifaceted applications across pharmacology, materials science, and synthetic chemistry highlight its significance as a versatile molecular entity. As research continues to uncover new dimensions of its utility, 7-Bromo-5-chloro-8-methoxyquinoline is poised to play an even greater role in advancing scientific innovation and addressing pressing global challenges.